5-(4-((2,6-dimethylpyrimidin-4-yl)oxy)piperidine-1-carbonyl)pyridin-2(1H)-one

• IUPAC Name: 5-[4-(2,6-dimethylpyrimidin-4-yl)oxypiperidine-1-carbonyl]-1H-pyridin-2-one
• InChI: InChI=1S/C17H20N4O3/c1-11-9-16(20-12(2)19-11)24-14-5-7-21(8-6-14)17(23)13-3-4-15(22)18-10-13/h3-4,9-10,14H,5-8H2,1-2H3,(H,18,22)
• InChI Key: SJSARFZVHFFUAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C)OC2CCN(CC2)C(=O)C3=CNC(=O)C=C3
• Molecular Formula: C17H20N4O3
• Molecular Weight: 328.4 g/mol

Description

5-(4-((2,6-dimethylpyrimidin-4-yl)oxy)piperidine-1-carbonyl)pyridin-2(1H)-one is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to have a range of biochemical and physiological effects, and its mechanism of action has been investigated in detail. In We will also discuss future directions for research on this compound.

Scientific Research Applications

Antimicrobial Activity

Compounds similar to 5-(4-((2,6-dimethylpyrimidin-4-yl)oxy)piperidine-1-carbonyl)pyridin-2(1H)-one have been synthesized and evaluated for their antimicrobial properties. For instance, some pyrimidinones and triazinones demonstrated significant in vitro antimicrobial activities (Abdel-rahman, Bakhite, & Al-Taifi, 2002). Similarly, other pyrimidine carbonitrile derivatives have shown potential in inducing bacterial cell membrane rupture and disintegration, suggesting their effectiveness against various bacterial strains (Bhat & Begum, 2021).

Molecular Structure and Bonding

Studies on compounds containing the dimethylpyrimidine moiety have provided insights into their molecular structure and bonding. For example, research on 4-amino-5-chloro-2,6-dimethylpyrimidines revealed information about cation tautomerism and molecular recognition processes involving hydrogen bonding, which are crucial for the targeted drug action of pharmaceuticals (Rajam, Muthiah, Butcher, Jasinski, & Glidewell, 2017).

Synthesis of Heterocyclic Compounds

The synthesis of various heterocyclic compounds using precursors similar to 5-(4-((2,6-dimethylpyrimidin-4-yl)oxy)piperidine-1-carbonyl)pyridin-2(1H)-one has been a subject of research. Such studies have led to the development of novel compounds with potential pharmaceutical applications, including anti-inflammatory and analgesic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Pyrimidine as a Pharmacophore

Pyrimidine and its derivatives are considered vital in drug research due to their wide range of bioactivities. Studies have synthesized and evaluated novel pyrimidines for their anticancer and anti-5-lipoxygenase activities, demonstrating the pharmacological potential of such compounds (Rahmouni et al., 2016).

Nonlinear Optical Properties

Research has also explored the nonlinear optical properties of pyrimidine derivatives. These studies are significant for their applications in the fields of medicine and nonlinear optics, contributing to the development of new materials with promising optoelectronic properties (Hussain et al., 2020).